![molecular formula C37H68O5 B1247641 (2S)-4-[(15R)-15-hydroxy-15-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]pentadecyl]-2-methyl-2H-furan-5-one](/img/structure/B1247641.png)
(2S)-4-[(15R)-15-hydroxy-15-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]pentadecyl]-2-methyl-2H-furan-5-one
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Description
(2S)-4-[(15R)-15-hydroxy-15-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]pentadecyl]-2-methyl-2H-furan-5-one is a natural product found in Annona reticulata with data available.
Scientific Research Applications
Synthesis and Derivatives
Non-iterative Asymmetric Synthesis of C15 Polyketide Spiroketals : This study by Meilert, Pettit, and Vogel (2004) describes the synthesis of spiroketal derivatives from a base compound similar to the one . These derivatives were tested for cytotoxicity against cancer cell lines, indicating potential applications in cancer research (Meilert, Pettit, & Vogel, 2004).
Noniterative Approach to the Total Asymmetric Synthesis of 15-Carbon Polyketides : Vogel et al. (2005) developed a method for synthesizing long-chain polyketides, starting from furan. This research underscores the significance of furan derivatives in the synthesis of complex organic compounds (Vogel et al., 2005).
Chemical Properties and Reactions
Chromophore Formation during Maillard Reactions : Frank and Hofmann (2000) explored the influence of carbohydrate moieties on the formation of chromophores in Maillard reactions, an essential aspect of food chemistry. The study provides insights into the reactivity of furan derivatives in complex chemical reactions (Frank & Hofmann, 2000).
Antioxidant Agents from Vitamins C and E Analogues : Manfredini et al. (2000) investigated molecular combinations of antioxidants, where furan derivatives played a crucial role. This research highlights the potential of furan compounds in developing new therapeutic agents (Manfredini et al., 2000).
Novel Compounds and Applications
- Identification of Novel Colored Compounds from Maillard Reactions : Hofmann (1998) identified new nitrogen-containing compounds from the Maillard reaction of pentoses and amino acids. This study demonstrates the diverse chemical properties and potential applications of furan derivatives in food chemistry and related fields (Hofmann, 1998).
properties
Molecular Formula |
C37H68O5 |
---|---|
Molecular Weight |
592.9 g/mol |
IUPAC Name |
(2S)-4-[(15R)-15-hydroxy-15-[(2R,5R)-5-[(1R)-1-hydroxytridecyl]oxolan-2-yl]pentadecyl]-2-methyl-2H-furan-5-one |
InChI |
InChI=1S/C37H68O5/c1-3-4-5-6-7-8-14-17-20-23-26-33(38)35-28-29-36(42-35)34(39)27-24-21-18-15-12-10-9-11-13-16-19-22-25-32-30-31(2)41-37(32)40/h30-31,33-36,38-39H,3-29H2,1-2H3/t31-,33+,34+,35+,36+/m0/s1 |
InChI Key |
BDGWQMLWIGDEKO-AYJUPLJXSA-N |
Isomeric SMILES |
CCCCCCCCCCCC[C@H]([C@H]1CC[C@@H](O1)[C@@H](CCCCCCCCCCCCCCC2=C[C@@H](OC2=O)C)O)O |
Canonical SMILES |
CCCCCCCCCCCCC(C1CCC(O1)C(CCCCCCCCCCCCCCC2=CC(OC2=O)C)O)O |
synonyms |
reticulatacin |
Origin of Product |
United States |
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